Cas no 100868-54-0 (2(1H)-Pyrazinone,5-methoxy-3,6-dimethyl-)

• Product Name: 2(1H)-Pyrazinone,5-methoxy-3,6-dimethyl-
• CAS No: 100868-54-0
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 124281
• PubChem ID: 71434406
• Update Time: 2025-04-18

2(1H)-Pyrazinone,5-methoxy-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone,5-methoxy-3,6-dimethyl-
• Pyrazinol,5-methoxy-3,6-dimethyl- (6CI)
• 100868-54-0
• 5-Methoxy-3,6-dimethylpyrazin-2-ol
• 5-Methoxy-3,6-dimethyl-2-pyrazinol

• Inchi： 1S/C7H10N2O2/c1-4-6(10)8-5(2)7(9-4)11-3/h1-3H3,(H,8,10)
• InChI Key： MDESLBKIILQKFD-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)NC(C(C)=N1)=O

Computed Properties

• Exact Mass: 154.0743
• Monoisotopic Mass: 154.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 55.24